Cas no 1152820-11-5 (4-[(Butan-2-yl)amino]cyclohexan-1-ol)

• Product Name: 4-[(Butan-2-yl)amino]cyclohexan-1-ol
• CAS No: 1152820-11-5
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5166736
• PubChem ID: 43193979
• Update Time: 2026-03-04

4-[(Butan-2-yl)amino]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-[(butan-2-yl)amino]cyclohexan-1-ol
• Cyclohexanol, 4-[(1-methylpropyl)amino]-
• 4-[(Butan-2-yl)amino]cyclohexan-1-ol

• Inchi： 1S/C10H21NO/c1-3-8(2)11-9-4-6-10(12)7-5-9/h8-12H,3-7H2,1-2H3
• InChI Key： FCMPWSGVGMIEQU-UHFFFAOYSA-N
• SMILES： OC1CCC(CC1)NC(C)CC

Computed Properties

• Exact Mass: 171.162
• Monoisotopic Mass: 171.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.299

Additional information on 4-[(Butan-2-yl)amino]cyclohexan-1-ol

Research Brief on 4-[(Butan-2-yl)amino]cyclohexan-1-ol (CAS: 1152820-11-5) in Chemical Biology and Pharmaceutical Applications

The compound 4-[(Butan-2-yl)amino]cyclohexan-1-ol (CAS: 1152820-11-5) has recently emerged as a molecule of interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate or intermediate.

Recent studies have demonstrated that 4-[(Butan-2-yl)amino]cyclohexan-1-ol serves as a valuable building block in medicinal chemistry, particularly for the development of central nervous system (CNS) targeting compounds. Its cyclohexanol core with a butylamino substitution at the 4-position provides both lipophilic and hydrophilic properties, making it suitable for blood-brain barrier penetration while maintaining sufficient water solubility for bioavailability.

In synthetic chemistry advancements, researchers have developed novel catalytic asymmetric methods for producing enantiomerically pure forms of 4-[(Butan-2-yl)amino]cyclohexan-1-ol. A 2023 study published in the Journal of Medicinal Chemistry reported a rhodium-catalyzed asymmetric hydrogenation approach that achieves >99% ee for the (R)-enantiomer, which has shown superior biological activity in preliminary screening assays.

Pharmacological investigations have revealed that 4-[(Butan-2-yl)amino]cyclohexan-1-ol derivatives exhibit promising activity as modulators of neurotransmitter receptors. Specifically, derivatives bearing additional aromatic substitutions have demonstrated nanomolar affinity for σ receptors, with potential applications in neuropathic pain management and neurodegenerative diseases. The compound's ability to adopt multiple conformations appears crucial for receptor interaction.

Metabolic stability studies indicate that 4-[(Butan-2-yl)amino]cyclohexan-1-ol shows favorable pharmacokinetic properties in rodent models, with a half-life of approximately 4 hours and good oral bioavailability (∼65%). These characteristics, combined with low observed toxicity in acute toxicity studies, position this scaffold as attractive for further drug development efforts.

Current research directions include exploring structure-activity relationships through systematic modification of the amino and hydroxyl groups, as well as investigating the compound's potential as a chiral auxiliary in asymmetric synthesis. Several pharmaceutical companies have included derivatives of 4-[(Butan-2-yl)amino]cyclohexan-1-ol in their preclinical pipelines for CNS disorders.

In conclusion, 4-[(Butan-2-yl)amino]cyclohexan-1-ol represents a versatile scaffold with significant potential in medicinal chemistry. Ongoing research aims to fully elucidate its pharmacological profile and optimize its structure for specific therapeutic applications. The compound's commercial availability (CAS: 1152820-11-5) through major chemical suppliers facilitates further investigation by research groups worldwide.